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Compound of Interest

Compound Name: 5-Hydroxy Clethodim
CAS No.: 116007-18-2
Cat. No.: B1147717
Get Quote
. J

Executive Safety Summary

5-Hydroxy Clethodim (often encountered as Clethodim 5-OH sulfone or related metabolites in
residue analysis) is a cyclohexanedione oxime derivative. While specific toxicological data for
this isolated metabolite is less abundant than for the parent compound (Clethodim), regulatory
bodies like the EPA and EFSA generally bridge the toxicological profile of the metabolite to the
parent compound.

Core Hazards:

o Acute Toxicity (Oral): Harmful if swallowed (Category 4).[1]

e Sensitization: Potential skin sensitizer (H317).[1][2][3]

¢ Target Organs: Liver (based on parent compound chronic exposure).

Operational Directive: Treat 5-Hydroxy Clethodim with the rigor of a Class 6.1 Toxic
Substance during handling, particularly when in high-purity powder form (analytical standards).
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PPE Specification Matrix

Selection Logic: The primary risk in an analytical setting is particulate inhalation during

weighing and dermal absorption during solvation.

Protection Zone Recommended Equipment

Technical Specification &
Rationale

Primary: Fume
Respiratory HoodSecondary: N95/P2
Respirator

Rationale: As a fine powder,
electrostatic forces can
aerosolize the standard. Spec:
Face velocity 0.3—0.5 m/s. If
hood is unavailable, use N95
to prevent mucous membrane

absorption.

b | (Hand) Double Glovinglnner:
ermal (Han
LatexOuter: Nitrile

Rationale: Nitrile offers
superior resistance to organic
solvents
(Acetonitrile/Methanol) used in
reconstitution. Spec: Minimum
thickness 0.11 mm. Change
immediately upon splash

contact.

Safety Glasses with Side

Rationale: Prevents projectile

injury from glass ampoule

Ocular ] shapping or solvent splash.
Shields
Spec: ANSI Z87.1 or EN166
compliant.
Rationale: Standard barrier
protection. Must be buttoned to
Body Lab Coat (Cotton/Poly Blend)

the neck to prevent skin

contact with dust.

Operational Protocol: The Safe Weighing Workflow
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Objective: Reconstitute 5-Hydroxy Clethodim standard (mg scale) without cross-
contamination or exposure.

A. Preparation (Pre-Work)[4]

 Static Control: Analytical standards are static-prone. Place an ionizing bar or anti-static gun
near the balance inside the fume hood.

o Solvent Prep: Pre-measure the reconstitution solvent (typically Acetonitrile or Methanol) in a
separate clean vial to avoid introducing the pipette into the stock bottle.

B. The Weighing Event

e Don PPE: Follow the order: Lab coat

Mask
Goggles
Gloves.

» Transfer: Open the vial inside the hood. Use a micro-spatula. Do not tap the vial; this
aerosolizes particles.

» Reconstitution: Add solvent immediately after weighing. Once in solution, the inhalation risk
drops significantly, but permeation risk (glove contact) increases.

C. Decontamination[5]

» Wipe balance and surrounding area with a lint-free wipe dampened with methanol.

» Dispose of the wipe in the solid hazardous waste stream.

Visual Workflow (Graphviz)

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1147717/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-5-hydroxy-clethodim
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147717?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Solvation

(Acetonitrile/MeOH)

Fume Hood
Check Flow

Storage Retrieve PPE Donning
(-20°C) (Double Glove)

Weighing Event
(Static Control) et E b T el St Segregation

Click to download full resolution via product page

Figure 1: Operational workflow for handling high-purity analytical standards, emphasizing
containment at the weighing stage.

Emergency Response & Disposal
Accidental Release (Spill)[2]

o Powder Spill: Do not sweep. Cover with a damp paper towel (water or methanol) to suppress
dust, then wipe up.

 Liquid Spill: Absorb with vermiculite or standard spill pads.

o Skin Contact: Wash with soap and water for 15 minutes.[4] Do not use solvents
(alcohol/acetone) to clean skin, as this enhances dermal absorption of the toxin.

Waste Disposal Plan

Segregate waste based on the "Cradle-to-Grave" principle.

Waste Stream Contents Disposal Method

) Contaminated gloves, wipes, ] o .
Solid Hazardous ) High-temperature incineration.
weigh boats.

Solvent waste stream

o ) Reconstituted standard, HPLC  (Halogenated/Non-
Liquid Organic

waste. Halogenated segregation
required).
Broken ampoules, syringe Puncture-proof sharps
Sharps .
needles. container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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